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Compound of Interest

Compound Name: Zirconium nitrate pentahydrate

Cat. No.: B3238063 Get Quote

Essential Safety and Handling Guide for
Zirconium Nitrate Pentahydrate
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of Zirconium nitrate pentahydrate, a strong oxidizing agent that requires careful

management to mitigate risks.

Chemical Identifier:

Name: Zirconium nitrate pentahydrate

CAS Number: 13986-27-1[1]

Appearance: White crystalline solid[2]

Primary Hazards:

Oxidizer: May intensify fire; oxidizer.[1][3] It can accelerate the burning of combustible

materials, and if large quantities are involved in a fire or the combustible material is finely

divided, an explosion may result.[2]

Eye Damage: Causes serious eye damage, with a risk of blindness.[1][3]
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Skin and Respiratory Irritation: Inhalation of dust may irritate the nose and throat. Contact

with skin causes irritation.[2]

Personal Protective Equipment (PPE)
When handling Zirconium nitrate pentahydrate, the following personal protective equipment

is mandatory to ensure personal safety.

Protection Type Specific Recommendations Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[3] A face shield may also be

necessary.

To protect against splashes

and dust that can cause

serious eye damage.[1][3]

Skin Protection

Chemical-resistant gloves

(tested according to EN 374),

such as nitrile rubber.[1] Wear

fire/flame resistant and

impervious clothing.[3][4] An

emergency shower should be

readily available.[5]

To prevent skin irritation and

burns.[2][6] Contaminated

clothing should be removed

immediately and washed

before reuse.[5]

Respiratory Protection

For operations generating

dust, a full-face particle

respirator type N100 (US) or

type P3 (EN 143) is

appropriate.[7] If exposure

limits are exceeded, a full-face

supplied-air respirator should

be used.[3][7]

To prevent irritation of the

respiratory tract from dust

inhalation.[2]

Occupational Exposure Limits
Adherence to established exposure limits is critical to prevent adverse health effects from

prolonged or excessive exposure to zirconium compounds.
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Jurisdiction/Agency Limit Type Value

UK (EH40/2005) TWA (8-hour) 5 mg/m³ (as Zr)[1]

UK (EH40/2005) STEL (15-minute) 10 mg/m³ (as Zr)[1]

NIOSH IDLH 25 mg/m³ (as Zr)[2]

Standard Operating Procedures
Handling and Storage:

Handle in a well-ventilated area to avoid dust formation.[3][4]

Keep away from heat, sparks, open flames, and other ignition sources.[1][4]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[3][8]

Keep/store away from clothing and other combustible materials.[1][4] Incompatible materials

include organic materials, hydrocarbons, and reducing agents.[5]

Disposal Plan:

Dispose of waste material in accordance with national and local regulations.[6]

Do not mix with other waste. Leave chemicals in their original containers.[6]

For spills, the collected material may need to be disposed of as hazardous waste. Contact

your state's Department of Environmental Protection (DEP) or the regional EPA office for

specific recommendations.[5]

Contaminated packaging should be triple rinsed and can then be offered for recycling or

reconditioning.[3]

Emergency Protocols
First Aid:
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If in Eyes: Immediately rinse cautiously with water for at least 15 minutes, holding the eyelids

apart.[1][9] Remove contact lenses if present and easy to do. Continue rinsing and seek

immediate medical attention from an ophthalmologist.[1]

If on Skin: Remove contaminated clothing immediately.[9] Rinse the skin with water or

shower.[1] Wash the affected area with soap and water.[3]

If Inhaled: Move the person to fresh air.[3][9] If breathing is difficult, give oxygen.[3] Seek

medical advice if symptoms persist.[1]

If Swallowed: Rinse the mouth with water.[3][9] Do NOT induce vomiting.[3] Never give

anything by mouth to an unconscious person.[3] Call a doctor or Poison Control Center

immediately.[3]

Spill Response:

An immediate and coordinated response is critical in the event of a spill to prevent harm to

personnel and the environment.

Caption: Workflow for Zirconium Nitrate Pentahydrate Spill Response.

Firefighting Measures:

This substance is an oxidizer and may intensify a fire.[1][5]

For small fires, use water. Do not use dry chemicals or foams.[2]

For large fires, flood the fire area with water from a distance.[2]

Firefighters should wear self-contained breathing apparatus (SCBA).[1][3]

Toxic oxides of nitrogen may be produced in a fire.[2] Containers may explode if heated.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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